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A deep dive into the varying international regulatory landscapes for haloacetic acids (HAAS) in
drinking water reveals a global commitment to public health, albeit with nuanced differences in
approach and prescribed limits. This guide offers a comprehensive comparison of standards
set by leading international bodies and key developed countries, providing researchers,
scientists, and drug development professionals with a vital resource for understanding the
global regulatory environment for these disinfection byproducts.

Haloacetic acids are a group of chemical compounds that can form during the water
disinfection process, particularly when chlorine is used. Long-term exposure to certain HAAs
has been linked to adverse health effects, prompting regulatory bodies worldwide to establish
maximum contaminant levels to ensure the safety of drinking water. This guide will compare the
standards of the United States Environmental Protection Agency (US EPA), the European
Union (EU), Health Canada, the Australian National Health and Medical Research Council
(NHMRC), and the World Health Organization (WHO).

At a Glance: HAAS5 Regulatory Limits

The most commonly regulated group of haloacetic acids is the HAA5 group, which includes
monochloroacetic acid (MCAA), dichloroacetic acid (DCAA), trichloroacetic acid (TCAA),
monobromoacetic acid (MBAA), and dibromoacetic acid (DBAA). Below is a summary of the
maximum contaminant levels (MCLS) or guideline values for the sum of these five compounds
(HAA5) in ug/L.
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Regulatory
Body

HAAS Limit
(uglL)

EnforceablelG
uideline

Effective Date

Key Notes

US EPA

60

Enforceable
(MCL)

In effect

Based on a
Locational
Running Annual
Average (LRAA).

European Union

60

Enforceable

January 12, 2026

Applies to the
sum of the five
HAAS5

compounds.[1]

Health Canada

80

Guideline (MAC)

July 2008

Based on a
locational
running annual
average of a
minimum of
quarterly
samples.[2][3][4]
[5]

Australia
(NHMRC)

No HAAS Limit

Guideline

Provides
individual
guideline values
for some
chloroacetic

acids.

WHO

No HAAS Limit

Guideline

Provides
guideline values
for individual
HAAS.

In-Depth Comparison of Regulatory Standards
United States Environmental Protection Agency (US

EPA)
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The US EPA regulates HAA5 under the Stage 1 and Stage 2 Disinfectants and Disinfection
Byproducts Rules. The Maximum Contaminant Level (MCL) for HAAS is set at 60 ug/L,
calculated as a Locational Running Annual Average (LRAA) from samples collected at each
monitoring location in the distribution system.[6][7][8] The EPA has also monitored for an
expanded group of nine HAAs (HAA9) under the Unregulated Contaminant Monitoring Rule
(UCMR) to gather data on their occurrence.[8]

European Union

The European Union, through its Drinking Water Directive (EU) 2020/2184, has established a
mandatory limit for the sum of five haloacetic acids (HAA5) at 60 ug/L.[1] This regulation is set
to be fully implemented by January 12, 2026.[1] This marks a significant step towards
harmonizing HAA regulations across the EU member states.

Health Canada

Health Canada has set a Maximum Acceptable Concentration (MAC) for total HAAS in drinking
water at 80 pg/L.[2][3][4][5] This guideline is also based on a locational running annual average
of at least quarterly samples.[2][5]

Australia (National Health and Medical Research
Council)

The Australian Drinking Water Guidelines (ADWG) do not specify a limit for the total HAAS
concentration. Instead, they provide health-based guideline values for individual chloroacetic
acids:

e Monochloroacetic acid: 150 pg/L[9]
e Dichloroacetic acid: 100 pg/L[9]
 Trichloroacetic acid: 100 pg/L[9]

The ADWG encourages water suppliers to minimize the formation of all disinfection byproducts,
including HAAs, without compromising the effectiveness of disinfection.

World Health Organization (WHO)
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The WHO does not have a guideline value for the total HAAS5 concentration but has established
guideline values for some individual HAAs in its Guidelines for Drinking-water Quality. These
are based on extensive toxicological reviews. The WHO has a provisional guideline value for
dichloroacetic acid (DCA) of 50 ug/L.[10] For trichloroacetic acid (TCA), the guideline value is
200 pg/L.[9] The WHO has not established guideline values for monochloroacetic acid,
monobromoacetic acid, and dibromoacetic acid due to insufficient toxicological data.[6]

Experimental Protocols for HAA Analysis

The accurate measurement of HAAs in drinking water is crucial for regulatory compliance and
public health protection. Various analytical methods are approved and utilized by different
regulatory bodies.

Approved Analytical Methods

Regulatory Body Approved/Commonly Used Methods

EPA Method 552.1, 552.2, 552.3 (GC-ECD),
EPA Method 557 (IC-MS/MS)[4][11][12]

US EPA

No single official method; trend towards IC-

European Union
MS/MS.

Primarily refers to and uses US EPA approved
Health Canada
methods.

References US EPA methods, particularly

Australia (NHMRC) Method 552.[2]
etho .

Gas Chromatography with Electron Capture Detection (GC-ECD):
This is a widely used and established method for HAA analysis. The general workflow involves:

o Sample Preservation: Addition of a quenching agent (e.g., ammonium chloride) to stop
further HAA formation.

o Extraction: Liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the HAAs
from the water matrix.
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» Derivatization: Conversion of the acidic HAAs into their more volatile methyl esters using a
derivatizing agent like diazomethane or acidic methanol.

e Analysis: Separation and detection of the HAA methyl esters using a gas chromatograph
equipped with an electron capture detector.

Sample Preparation Analysis
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Figure 1: General workflow for HAA analysis using GC-ECD.

lon Chromatography with Tandem Mass Spectrometry (IC-MS/MS):

This method offers a more direct and often faster analysis of HAAs without the need for
derivatization.

e Sample Preservation: Similar to the GC-ECD method, a quenching agent is added.

o Direct Injection: The water sample is directly injected into the ion chromatograph.

o Separation: The HAAs are separated based on their ionic properties as they pass through an
ion-exchange column.

o Detection: The separated HAAs are then detected and quantified with high specificity and
sensitivity using a tandem mass spectrometer.
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Figure 2: General workflow for HAA analysis using IC-MS/MS.

Conclusion

The global regulation of haloacetic acids in drinking water demonstrates a widespread
recognition of the potential health risks associated with these disinfection byproducts. While the
United States, the European Union, and Canada have adopted a harmonized approach by
setting a limit for the sum of HAAS5, Australia and the WHO focus on individual HAA guideline
values. These different approaches reflect the ongoing scientific research and the varying
priorities of regulatory bodies. For researchers and professionals in the field, understanding
these international standards is paramount for ensuring public health and facilitating the
development of safe and effective water treatment technologies. The continued evolution of
analytical methods, such as the increasing adoption of IC-MS/MS, will further enhance the
ability to monitor and control these contaminants in drinking water worldwide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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